Cas no 34734-15-1 (2-Iodo-1-methyl-1H-benzoimidazole)

• Product Name: 2-Iodo-1-methyl-1H-benzoimidazole
• CAS No: 34734-15-1
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 2942754
• Update Time: 2025-10-12

2-Iodo-1-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1-methylbenzimidazole
• 2-Iodo-1-methyl-1H-benzoimidazole
• 1H-Benzimidazole, 2-iodo-1-methyl-
• BAS 00633649
• N-methyl-2-iodobenzimidazole
• 2-Iodo-1-methyl-1H-benzimidazole
• 2-Iodo-1-methyl-1H-benzimidazole #

• Inchi： 1S/C8H7IN2/c1-11-7-5-3-2-4-6(7)10-8(11)9/h2-5H,1H3
• InChI Key： JLJKZVGGJIIKIM-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=CC=2N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8

Additional information on 2-Iodo-1-methyl-1H-benzoimidazole

2-Iodo-1-methyl-1H-benzoimidazole (CAS No. 34734-15-1): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

2-Iodo-1-methyl-1H-benzoimidazole (CAS No. 34734-15-1) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of benzoimidazoles, which are known for their broad range of biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the iodine substituent at the 2-position and the methyl group at the 1-position further enhances its reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Iodo-1-methyl-1H-benzoimidazole is characterized by a benzene ring fused with an imidazole ring, with an iodine atom at the 2-position and a methyl group at the 1-position. The iodine substituent is particularly noteworthy as it can be readily replaced in various chemical reactions, making this compound an excellent starting material for the synthesis of more complex molecules. The methyl group at the 1-position adds steric bulk and can influence the compound's reactivity and biological activity.

In recent years, 2-Iodo-1-methyl-1H-benzoimidazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research has been its use as a building block in the synthesis of novel antifungal agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Iodo-1-methyl-1H-benzoimidazole exhibited potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. These findings highlight the potential of this compound as a lead structure for developing new antifungal drugs.

Beyond antifungal applications, 2-Iodo-1-methyl-1H-benzoimidazole has also shown promise in cancer research. A recent study published in Cancer Letters demonstrated that certain derivatives of this compound exhibited significant anticancer activity against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that these derivatives could induce apoptosis (programmed cell death) in cancer cells while sparing normal cells, suggesting their potential as selective anticancer agents.

The synthetic versatility of 2-Iodo-1-methyl-1H-benzoimidazole has also made it a valuable tool in combinatorial chemistry and high-throughput screening. Its ability to undergo various chemical transformations, such as Suzuki coupling reactions and nucleophilic substitution reactions, allows for the rapid synthesis of diverse libraries of compounds. This has facilitated the discovery of new lead compounds with potential therapeutic applications.

In addition to its pharmaceutical applications, 2-Iodo-1-methyl-1H-benzoimidazole has found use in materials science. For example, it has been employed as a building block in the synthesis of organic semiconductors and luminescent materials. The iodine substituent can be replaced with other functional groups to fine-tune the electronic properties of these materials, making them suitable for various applications in electronics and optoelectronics.

The safety profile of 2-Iodo-1-methyl-1H-benzoimidazole is another important consideration for its use in research and development. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is relatively safe when handled under appropriate laboratory conditions. However, standard precautions should be taken to avoid inhalation, ingestion, or skin contact.

In conclusion, 2-Iodo-1-methyl-1H-benzoimidazole (CAS No. 34734-15-1) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of novel drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.